Cas no 74098-43-4 (3-Trisiloxanol,1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-, 3-acetate)

• Product Name: 3-Trisiloxanol,1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-, 3-acetate
• CAS No: 74098-43-4
• MF: C₁₁H₃₀O₅Si₄
• MW: 354.694907665253
• CID: 564183
• PubChem ID: 5743628
• Update Time: 2025-04-19

3-Trisiloxanol,1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-, 3-acetate Chemical and Physical Properties

Names and Identifiers

• 3-Trisiloxanol,1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-, 3-acetate
• TRIS(TRIMETHYLSILOXY)SILANOL
• 1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-3-trisiloxanoacetate
• Acetic acid [1,1,1,5,5,5-hexamethyl-3-(trimethylsilyloxy)pentanetrisiloxane]-3-yl ester
• acetoxytris(trimethylsiloxy)silane
• tris(trimethylsiloxy)-acetoxysilane
• tris-(trimethylsiloxy)-acetoxysilane
• TRIS(TRIMETHYLSILOXY)ACETOXYSILANE
• tris-(trimethylsilyloxy)-1-acetoxy-silane
• tris-trimethylsiloxy-acetoxysilane
• SCHEMBL6453146
• 3-Trisiloxanol, 1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-, acetate
• 3-Trisiloxanol, 1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-, 3-acetate
• LWWKLKSYKPNLMG-UHFFFAOYSA-N
• 3-Trisiloxanol, 1,1,1,5,5,5-hexamethyl-3-((trimethylsilyl)oxy)-, 3-acetate
• DTXSID10888432
• Acetic (tris(trimethylsilyl) orthosilicic) anhydride
• 74098-43-4
• tris(trimethylsilyloxy)silyl acetate
• 3-Trisiloxanol, 1,1,1,5,5,5-hexamethyl-3-((trimethylsilyl)oxy)-, acetate

• MDL： MFCD00221712
• Inchi： 1S/C11H30O5Si4/c1-11(12)13-20(14-17(2,3)4,15-18(5,6)7)16-19(8,9)10/h1-10H3
• InChI Key： LWWKLKSYKPNLMG-UHFFFAOYSA-N
• SMILES： [Si](OC(C)=O)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 354.11700
• Monoisotopic Mass: 354.11703019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 0.913
• Boiling Point: 85 °C
• PSA: 53.99000
• LogP: 3.53960

3-Trisiloxanol,1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-, 3-acetate Security Information

• Safety Instruction： S16-S26-S36
• Safety Term：S16;S26;S36
• Risk Phrases：R10; R36/38